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Compound of Interest

Compound Name: 5-Bromobenzofuran

Cat. No.: B130475

For immediate reference, 5-Bromobenzofuran should be treated as hazardous waste. It is
harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation,
and is suspected of causing cancer.[1][2] Under no circumstances should it be disposed of
down the drain or in regular trash. This guide provides detailed procedures for the safe
handling and disposal of 5-Bromobenzofuran in a research environment, ensuring the safety
of laboratory personnel and compliance with environmental regulations.

Key Safety and Handling Precautions

Before beginning any procedure involving 5-Bromobenzofuran, ensure that you are in a well-
ventilated area, preferably within a chemical fume hood. Always wear appropriate Personal
Protective Equipment (PPE), including:

o Eye Protection: Chemical safety goggles and a face shield.
o Hand Protection: Chemically resistant gloves (e.g., nitrile).
o Body Protection: A lab coat.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator is necessary.[3]

Ensure that an eyewash station and safety shower are readily accessible.[4]
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5-

Bromobenzofuran.
Property Value
CAS Number 23145-07-5[1]
Molecular Formula CsHsBrOJ[1]
Molecular Weight 197.03 g/mol [1][5]
Appearance Colorless to pale yellow liquid[2]
Density 1.573 g/mL at 25 °C[1]
Boiling Point ~233.8 °C at 760 mmHg
Flash Point 95.2°C
Solubility Sparingly.soluble in water; soluble in organic
solvents like ethanol and ether.
Refractive Index n20/D 1.605[1]

Disposal Protocol: A Step-by-Step Guide

The standard and recommended procedure for the disposal of 5-Bromobenzofuran is through
a licensed hazardous waste management company. On-site chemical neutralization is not
advised for routine laboratory waste due to the potential for hazardous reactions and the need
for specialized equipment and expertise. The primary method of disposal for halogenated
organic compounds is high-temperature incineration.[6]

The following protocol outlines the necessary steps for the safe segregation and packaging of
5-Bromobenzofuran waste for professional disposal.

Materials Required:

» Designated hazardous waste container for halogenated organic liquids.
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e Hazardous waste labels.
e Appropriate PPE (as listed above).

e Fume hood.

Procedure:

o Waste Segregation:

o Identify a dedicated waste container specifically for halogenated organic waste. Do not
mix 5-Bromobenzofuran with non-halogenated organic solvents, aqueous waste, or solid
waste.

o This segregation is crucial as halogenated compounds require specific incineration
conditions to prevent the formation of toxic byproducts.

o Container Labeling:
o Before adding any waste, affix a hazardous waste label to the container.
o The label must include:

The words "Hazardous Waste".

The full chemical name: "5-Bromobenzofuran”. Do not use abbreviations.

An accurate list of all components and their approximate concentrations if it is a mixed
waste stream.

The date the first waste was added.

The name of the principal investigator or laboratory manager.

e \Waste Collection:

o All transfers of 5-Bromobenzofuran waste into the container must be performed inside a
chemical fume hood.
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o Keep the waste container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and secondary containment
area away from incompatible materials such as strong oxidizing agents, strong bases,
amines, and reducing agents.[4]

o Disposal of Empty Containers:

o The original container of 5-Bromobenzofuran must be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol).[7]

o The rinsate from this cleaning process is also considered hazardous waste and must be
collected in the designated halogenated organic waste container.[7]

o After triple-rinsing and allowing the container to dry completely, deface the label and
dispose of it according to your institution's guidelines for chemically contaminated
glassware or plastic.

e Arranging for Disposal:

o Once the waste container is full or the project is complete, arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online form or a physical tag.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromobenzofuran.
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Disposal Workflow for 5-Bromobenzofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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